Cas no 120164-20-7 (6-Benzothiazolol,2-amino-4,5,7-trimethyl-, methylcarbamate (ester) (9CI))

• Product Name: 6-Benzothiazolol,2-amino-4,5,7-trimethyl-, methylcarbamate (ester) (9CI)
• CAS No: 120164-20-7
• MF: C₁₂H₁₅N₃O₂S
• MW: 265.331401109695
• CID: 105092
• PubChem ID: 14700239
• Update Time: 2025-04-18

6-Benzothiazolol,2-amino-4,5,7-trimethyl-, methylcarbamate (ester) (9CI) Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolol,2-amino-4,5,7-trimethyl-, methylcarbamate (ester) (9CI)
• 6-Benzothiazolol, 2-amino-4,5,7-trimethyl-, methylcarbamate (ester) (9CI)
• 6-benzothiazolol,2-amino-4,5,7-trimethyl-,methylcarbamate(ester)
• (2-amino-4,5,7-trimethyl-1,3-benzothiazol-6-yl) N-methylcarbamate
• 120164-20-7

• Inchi： 1S/C12H15N3O2S/c1-5-6(2)9(17-12(16)14-4)7(3)10-8(5)15-11(13)18-10/h1-4H3,(H2,13,15)(H,14,16)
• InChI Key： VSAJCGNEUIENBW-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=C1C(C)=C(C(C)=C2C)OC(NC)=O

Computed Properties

• Exact Mass: 265.08865
• Monoisotopic Mass: 265.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 77.24